3-(2-Pyridyl)-2-cyclopenten-1-one

• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 3-pyridin-2-ylcyclopent-2-en-1-one
• InChI: InChI=1S/C10H9NO/c12-9-5-4-8(7-9)10-3-1-2-6-11-10/h1-3,6-7H,4-5H2
• InChI Key: PBZNHKNFPCSVQG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C=C1C2=CC=CC=N2

Description

3-(2-Pyridyl)-2-cyclopenten-1-one is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-Bromopyridine (5.00 g, 31.6 mmol) in THF (30 ml) was added dropwise n-BuLi (2.55 M in Hexane, 12.5 mL. 31.9 mmol) at −78° C., and stirred for 10 min. To a reaction mixture was added dropwise 3-ethoxy-2-cyclopentenone (2.00 g, 15.9 mmol) in THF (10 mL) at −78° C., and stirred at 0° C. for 2 h. The reaction mixture was acidified with 2M HCl (10 mL), and aqueous layer was washed with EtOAc. The aqueous layer was basified with 1M NaOH aq., and then extracted with CH2Cl2. The organic layer was washed with brine, and dried over anhyd Na2SO4 followed by the removal of solvent. The crude product was purified by column chromatography (Hexane/EtOAc=1/3) to yield 3-(2-pyridyl)-2-cyclopenten-1-one (1.57 g, 58%) as brown solid.